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Compound of Interest

Compound Name: Mazipredone

Cat. No.: B1676231 Get Quote

Mazipredone: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Mazipredone, a synthetic glucocorticoid, is a derivative of prednisolone notable for its anti-

inflammatory and anti-allergic properties. This document provides a comprehensive technical

overview of mazipredone, detailing its chemical structure, physicochemical and

pharmacological properties, and relevant experimental methodologies. As a member of the

corticosteroid family, mazipredone's primary mechanism of action involves its interaction with

the glucocorticoid receptor, leading to the modulation of gene expression and subsequent anti-

inflammatory effects. This guide is intended to serve as a foundational resource for

professionals engaged in research and development involving this compound.

Chemical Structure and Identifiers
Mazipredone is chemically designated as (8S,9S,10R,11S,13S,14S,17R)-11,17-Dihydroxy-

10,13-dimethyl-17-[2-(4-methylpiperazin-1-yl)acetyl]-7,8,9,11,12,14,15,16-octahydro-6H-

cyclopenta[a]phenanthren-3-one[1]. The addition of a methylpiperazinyl group at the C-21

position distinguishes it from prednisolone.

Below is a 2D representation of the chemical structure of Mazipredone:
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Table 1: Chemical Identifiers for Mazipredone
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Identifier Value Reference

IUPAC Name

(8S,9S,10R,11S,13S,14S,17R)

-11,17-Dihydroxy-10,13-

dimethyl-17-[2-(4-

methylpiperazin-1-

yl)acetyl]-7,8,9,11,12,14,15,16-

octahydro-6H-

cyclopenta[a]phenanthren-3-

one

[1]

CAS Registry Number 13085-08-0 [2]

Molecular Formula C26H38N2O4 [2]

Molecular Weight 442.59 g/mol [2][3]

Canonical SMILES

C[C@]12C--INVALID-LINK--

CN4CCN(CC4)C)O)CCC5=CC

(=O)C=C[C@]35C">C@@HO

[4]

InChI

InChI=1S/C26H38N2O4/c1-

24-8-6-18(29)14-17(24)4-5-19-

20-7-9-26(32,25(20,2)15-

21(30)23(19)24)22(31)16-28-

12-10-27(3)11-13-

28/h6,8,14,19-21,23,30,32H,4-

5,7,9-13,15-16H2,1-

3H3/t19-,20-,21-,23+,24-,25-,2

6-/m0/s1

[4]

InChIKey
CZBOZZDZNVIXFC-

VRRJBYJJSA-N
[4]

Synonyms

Depersolon,

Deoxymethylpiperazinyl

prednisolone

[4]

Physicochemical Properties
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Mazipredone is described as a water-soluble, long-acting prednisolone derivative[5]. It is also

known to be soluble in DMSO. The compound is sensitive to oxidation and degradation in

acidic and basic media. A study on its impurity profile revealed its degradation pathways under

stress conditions[6].

Table 2: Physicochemical Properties of Mazipredone

Property Value Reference

Melting Point 199 °C [2]

Solubility
Water-soluble, Soluble in

DMSO
[5][7]

Stability

Sensitive to oxidation, acidic

and basic conditions. Stable

for several weeks at ambient

temperature during shipping.

For long-term storage, -20°C is

recommended.

[5]

Appearance Data not available

pKa Data not available

Note: Quantitative aqueous solubility and pKa values for mazipredone are not readily available

in the cited literature. For comparison, the aqueous solubility of the related compound

prednisolone is approximately 223 mg/L at 25°C[8].

Pharmacology
Mazipredone is a synthetic glucocorticoid with potent anti-inflammatory and anti-allergic

effects. Its therapeutic applications are primarily for topical treatment of skin conditions and

parenteral use as a glucocorticoid[5]. The brand name for mazipredone is Depersolon, and it

has been marketed in the Czech Republic and Hungary[4].

Mechanism of Action: Glucocorticoid Receptor
Signaling
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Like other corticosteroids, mazipredone exerts its effects by binding to the glucocorticoid

receptor (GR) in the cytoplasm. Upon ligand binding, the receptor-ligand complex translocates

to the nucleus, where it modulates the transcription of a wide array of genes, leading to the

observed anti-inflammatory, immunosuppressive, and metabolic effects.

The diagram below illustrates the generalized signaling pathway of the glucocorticoid receptor.
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Click to download full resolution via product page

Caption: Glucocorticoid Receptor Signaling Pathway.

Pharmacokinetics and Pharmacodynamics
Specific pharmacokinetic and pharmacodynamic data for mazipredone are not extensively

available in the public domain. However, as a prednisolone derivative, its behavior is expected

to be similar to other glucocorticoids.

Table 3: General Pharmacological Profile of Glucocorticoids (for reference)

Parameter Description Reference

Absorption

Generally well-absorbed after

oral and parenteral

administration.

[9]

Distribution

Widely distributed throughout

the body. Binds to plasma

proteins, primarily

corticosteroid-binding globulin

and albumin.

[10]

Metabolism
Primarily metabolized in the

liver.
[10]

Excretion
Metabolites are excreted by

the kidneys.
[10]

Pharmacodynamics

Effects are mediated through

the glucocorticoid receptor,

leading to changes in gene

expression. The onset of

action for genomic effects is

typically in the order of hours.

[11]

Note: The data in Table 3 is generalized for glucocorticoids and may not be fully representative

of mazipredone.
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Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Impurity Profiling
A reversed-phase HPLC method has been described for the separation of impurities and

degradation products of mazipredone hydrochloride[6].

Methodology:

Columns: C18 and C8 reversed-phase columns.

Mobile Phase: Isocratic and gradient systems using aqueous ammonium acetate, methanol,

and acetonitrile.

Detection: Diode-array UV detection and Atmospheric Pressure Chemical Ionization Mass

Spectrometry (APCI-MS) for identification of impurities.

Stress Conditions for Degradation Studies: 0.1 M hydrochloric acid and 0.1 M sodium

hydroxide at 80°C to study hydrolytic and oxidative degradation pathways.

The workflow for this type of analysis is depicted below.
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Caption: General workflow for HPLC-based stability and impurity analysis.
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In Vitro Anti-Inflammatory Assays
While specific protocols for mazipredone are not detailed in the available literature, standard in

vitro assays for evaluating the anti-inflammatory potential of compounds can be applied.

Example Protocol: Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated Macrophages

Cell Line: RAW 264.7 murine macrophage cell line.

Seeding: Seed cells in a 96-well plate at a suitable density (e.g., 5 x 10^4 cells/well) and

allow to adhere overnight.

Treatment: Pre-treat the cells with various concentrations of mazipredone for 1 hour. Include

a vehicle control (e.g., DMSO).

Stimulation: Stimulate the cells with lipopolysaccharide (LPS; e.g., 1 µg/mL) for 24 hours to

induce an inflammatory response. Include an unstimulated control group.

NO Measurement: Collect the cell culture supernatant and measure the concentration of

nitrite, a stable product of NO, using the Griess assay.

Data Analysis: Calculate the percentage inhibition of NO production by mazipredone
compared to the LPS-stimulated control.

Clinical Use and Adverse Effects
Mazipredone has been used topically for skin conditions and parenterally as a

glucocorticoid[5]. As with other corticosteroids, potential adverse effects are associated with its

use, particularly with systemic and long-term administration. These can include metabolic

effects (e.g., hyperglycemia), immunosuppression, and effects on the skin and other organ

systems.

Conclusion
Mazipredone is a synthetic glucocorticoid with established anti-inflammatory and anti-allergic

properties. Its chemical structure and general pharmacological profile are well-characterized.

While specific quantitative data on some physicochemical properties and detailed

pharmacokinetic/pharmacodynamic profiles are limited in publicly available literature, its
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similarity to prednisolone provides a basis for understanding its biological activity. The

experimental protocols outlined in this guide offer a starting point for further investigation and

characterization of this compound. Further research is warranted to fully elucidate the specific

properties of mazipredone and its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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